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Compound of Interest

Compound Name: Perylene

Cat. No.: B046583 Get Quote

CAS Number: 198-55-0

This technical guide provides an in-depth overview of Perylene, a polycyclic aromatic

hydrocarbon widely utilized by researchers, scientists, and drug development professionals.

Perylene and its derivatives are valued for their exceptional photophysical properties, including

high fluorescence quantum yields and photostability, making them ideal candidates for a range

of applications from bioimaging to organic electronics.

Core Properties and Safety Data
Perylene is a golden yellow crystalline powder. A comprehensive summary of its chemical and

physical properties is provided below, compiled from various sources.

Physicochemical Data
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Property Value Reference(s)

CAS Number 198-55-0 [1][2][3]

Molecular Formula C₂₀H₁₂ [1][2]

Molecular Weight 252.32 g/mol [1][2]

Appearance
Golden yellow crystalline

powder
[1]

Melting Point 271-279 °C [1]

Purity ≥ 98% [1]

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform and benzene.

[2]

Absorption Maximum (λmax) 434 nm [4]

Molar Absorptivity 38,500 M⁻¹cm⁻¹ at 435.7 nm [4]

Safety Data Sheet Summary
Perylene is considered a hazardous substance and requires careful handling. The following

table summarizes key safety information from its Safety Data Sheet (SDS).
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Hazard Category Description Precautionary Measures

Health Hazards

May be damaging to health if

ingested. Limited evidence of

carcinogenic and mutagenic

effects.[5]

Avoid ingestion and inhalation.

Use in a well-ventilated area.

[5]

Eye & Skin Contact

Not considered a primary

irritant, but direct contact may

cause transient discomfort.[5]

Wear appropriate safety

goggles and gloves.[5]

Fire Hazards

Combustible solid. Dust may

form an explosive mixture with

air.[5]

Avoid generating dust. Use

water spray, carbon dioxide, or

dry chemical for extinction.[5]

Environmental Hazards
Very toxic to aquatic organisms

with long-term effects.[5]

Prevent spillage from entering

drains or water courses.[5]

Handling

Use personal protective

equipment (PPE). Avoid

contact with skin, eyes, and

clothing. Wash hands

thoroughly after handling.[5]

Ensure adequate ventilation.

Keep containers securely

sealed when not in use.[5]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible materials such as

strong oxidizing agents.[5]

Keep container tightly closed.

[5]

Experimental Applications and Protocols
Perylene and its derivatives are versatile tools in research and development. Key applications

include their use as fluorescent probes for bioimaging, in drug delivery systems, and as

components in Organic Light-Emitting Diodes (OLEDs).

Fluorescent Staining of Intracellular Lipid Droplets
Perylene's lipophilic nature makes it an excellent fluorescent probe for staining nonpolar

environments like intracellular lipid droplets.
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This protocol is adapted from methodologies for staining lipid droplets with Perylene
derivatives.[6]

Cell Culture: Plate cells on coverslips in a petri dish and culture until they reach the desired

confluency.

Staining Solution Preparation: Prepare a 1-5 µM working solution of a lipophilic Perylene
derivative by diluting a stock solution (e.g., 1 mM in DMSO) in a pre-warmed cell culture

medium.

Cell Staining: Remove the existing cell culture medium and replace it with the Perylene
staining solution.

Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator, protected from

light.

Washing: Gently wash the cells twice with pre-warmed Phosphate-Buffered Saline (PBS) or

fresh culture medium to remove any excess probe.

Imaging: Immediately image the stained cells using a fluorescence microscope with

appropriate filter sets for Perylene's excitation and emission spectra.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b046583?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acsanm.5c00951
https://www.benchchem.com/product/b046583?utm_src=pdf-body
https://www.benchchem.com/product/b046583?utm_src=pdf-body
https://www.benchchem.com/product/b046583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate and Culture Cells

Prepare Perylene Staining Solution
(1-5 µM in medium)

Replace Medium with Staining Solution

Incubate Cells
(15-30 min, 37°C)

Wash Cells Twice
(PBS or medium)

Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: Workflow for live-cell lipid droplet staining.

Perylene-Based Nanoparticles for Drug Delivery
Perylene derivatives can be engineered into nanoparticles that serve as carriers for

therapeutic agents, such as anticancer drugs. These nanoparticles can be designed for

triggered drug release and can be tracked via fluorescence.[7]

Synthesis: A Perylene derivative is chemically conjugated with a drug molecule (e.g.,

chlorambucil) to form a "caged", inactive version of the drug.
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Nanoparticle Formulation: The Perylene-drug conjugate self-assembles into nanoparticles in

an aqueous solution.

Cellular Uptake: The nanoparticles are introduced to a cellular environment and are taken up

by cells. Their intracellular location can be monitored by the fluorescence of the Perylene
core.

Drug Release: A specific trigger, such as light (phototrigger), cleaves the bond between the

Perylene carrier and the drug, releasing the active drug within the cell.

Monitoring Release: The release of the drug can be monitored in real-time as it often leads to

a change in the fluorescence properties of the Perylene carrier.
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Caption: Perylene nanoparticle drug delivery workflow.
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Perylene-Mediated Generation of Reactive Oxygen
Species (ROS)
Recent studies have shown that Perylene derivatives can interact with the mitochondrial

respiratory chain in cancer cells, particularly under hypoxic conditions. This interaction can lead

to the generation of reactive oxygen species (ROS), which can induce cell death.[8]

Cellular Uptake: Perylene derivatives are taken up by cancer cells.

Electron Leakage: Within the hypoxic tumor microenvironment, Perylene can accept leaked

electrons from the mitochondrial respiratory chain.

Radical Anion Formation: This electron transfer reduces the Perylene derivative to a radical

anion.

ROS Production: The Perylene radical anion reacts with molecular oxygen to produce

superoxide (O₂⁻), which can then be converted to other ROS like hydrogen peroxide (H₂O₂)

and hydroxyl radicals (•OH).

Apoptosis Induction: The resulting burst of ROS induces oxidative stress, leading to the

activation of apoptotic pathways and ultimately, cell death.
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Caption: Perylene-mediated ROS generation pathway.

This guide provides a foundational understanding of Perylene's properties, safety

considerations, and its application in key research areas. The versatility and robust

photophysical characteristics of Perylene and its derivatives continue to make them valuable

molecules for innovation in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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